Cas no 2228289-94-7 (4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol)

• Product Name: 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol
• CAS No: 2228289-94-7
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6419972
• PubChem ID: 165690858
• Update Time: 2025-05-26

4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol
• 2228289-94-7
• EN300-1934084

• Inchi： 1S/C11H11BrO2/c1-3-4-5-8-6-10(13)11(14-2)7-9(8)12/h1,6-7,13H,4-5H2,2H3
• InChI Key： WTNGONOYNJRPGL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCC#C)O)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol

Comprehensive Overview of 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol (CAS No. 2228289-94-7)

4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol (CAS No. 2228289-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bromophenol core and alkynyl side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a methoxy group and a bromo substituent, making it a valuable building block for drug discovery and advanced material development.

In recent years, the demand for functionalized phenols like 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol has surged due to their applications in click chemistry and bioconjugation. Researchers are particularly interested in its alkyne moiety, which enables efficient Huisgen cycloaddition reactions—a cornerstone of modern bioorthogonal chemistry. This property aligns with current trends in targeted drug delivery and proteomics, where precise molecular tagging is critical.

The compound's CAS number 2228289-94-7 is frequently searched in academic databases, reflecting its relevance in high-impact journals. Its synthesis often involves palladium-catalyzed coupling or Sonogashira reactions, topics trending in green chemistry forums. Environmental scientists also explore derivatives of 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol for biodegradable polymer applications, addressing global concerns about microplastic pollution.

From a commercial perspective, suppliers of CAS 2228289-94-7 emphasize its >95% purity for high-throughput screening (HTS) in drug discovery pipelines. The compound's logP value and hydrogen bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a hot topic in neuropharmacology research. These attributes contribute to its growing presence in preclinical studies for CNS disorders.

Analytical techniques for characterizing 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol include HPLC-MS and NMR spectroscopy, with particular focus on its 13C NMR shifts between 110-160 ppm. Such data is crucial for structure-activity relationship (SAR) studies, a frequent search term among medicinal chemists. The compound's UV-Vis absorption at 280-320 nm also makes it useful for developing fluorescent probes in live-cell imaging.

Emerging applications of CAS 2228289-94-7 extend to metal-organic frameworks (MOFs), where its phenolic OH group facilitates coordination chemistry. This aligns with the booming interest in MOF-based sensors for environmental monitoring. Additionally, its potential in photodynamic therapy (PDT) is being investigated, capitalizing on the bromoaromatic group's ability to generate reactive oxygen species (ROS) under light irradiation.

Regulatory aspects of 4-bromo-5-(but-3-yn-1-yl)-2-methoxyphenol comply with REACH guidelines, with safety data sheets highlighting proper handling procedures. While not classified as hazardous, researchers are advised to consider its electrophilic properties when designing experiments. The compound's stability under inert atmosphere makes it suitable for automated synthesis platforms, a key requirement in combinatorial chemistry workflows.

Future research directions for CAS 2228289-94-7 may explore its enzyme inhibition potential, particularly against tyrosine kinases—a trending topic in cancer research. Its structural similarity to natural polyphenols also opens avenues in nutraceutical development, responding to growing consumer interest in plant-based therapeutics. These multidisciplinary applications ensure its continued prominence in scientific literature and patent filings worldwide.